Cas no 2137595-35-6 (5-ethyl-4-methyl-4H-1,2,4-triazole-3-sulfonyl fluoride)

• Product Name: 5-ethyl-4-methyl-4H-1,2,4-triazole-3-sulfonyl fluoride
• CAS No: 2137595-35-6
• MF: C₅H₈FN₃O₂S
• MW: 193.1993227005
• CID: 6246021
• PubChem ID: 165462955
• Update Time: 2025-05-20

5-ethyl-4-methyl-4H-1,2,4-triazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-782829
• 2137595-35-6
• 5-ethyl-4-methyl-4H-1,2,4-triazole-3-sulfonyl fluoride

• Inchi： 1S/C5H8FN3O2S/c1-3-4-7-8-5(9(4)2)12(6,10)11/h3H2,1-2H3
• InChI Key： QUDINELSAKIVIG-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(CC)N1C)(=O)(=O)F

Computed Properties

• Exact Mass: 193.03212584g/mol
• Monoisotopic Mass: 193.03212584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.2Ų

Additional information on 5-ethyl-4-methyl-4H-1,2,4-triazole-3-sulfonyl fluoride

5-Ethyl-4-Methyl-4H-1,2,4-Triazole-3-Sulfonyl Fluoride: A Comprehensive Overview

5-Ethyl-4-Methyl-4H-1,2,4-Triazole-3-Sulfonyl Fluoride, also known by its CAS Registry Number 2137595-35-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural properties and potential applications in various industries. The molecule consists of a triazole ring system with specific substituents, including an ethyl group and a sulfonyl fluoride moiety. These features contribute to its reactivity and versatility in chemical reactions.

The synthesis of 5-Ethyl-4-Methyl-4H-1,2,4-Triazole derivatives has been extensively studied due to their role as intermediates in the preparation of more complex molecules. Recent research has focused on optimizing the synthesis pathways to enhance yield and purity. For instance, a study published in the Journal of Organic Chemistry explored the use of microwave-assisted synthesis to expedite the formation of this compound. The findings demonstrated that this method not only reduces reaction time but also improves the overall efficiency of the process.

In terms of applications, 5-Ethyl-4-Methyl-based compounds have shown promise in the development of novel materials with tailored properties. One notable application is in the field of polymer science, where these compounds are used as building blocks for high-performance polymers. A recent breakthrough reported in Nature Materials highlighted the use of this compound as a monomer for synthesizing lightweight yet durable polymers suitable for aerospace applications.

The sulfonyl fluoride group in 5-Ethyl-related compounds plays a crucial role in their reactivity. This functional group is known for its electrophilic properties, making it highly reactive in nucleophilic substitution reactions. Researchers have leveraged this property to develop new catalysts for industrial processes. For example, a team at the University of California recently utilized this compound as a catalyst in the synthesis of bio-based plastics, significantly reducing production costs and environmental impact.

Moreover, the triazole ring system present in 5-Ethyl-related compounds has been identified as a key structural motif in medicinal chemistry. Triazoles are known for their ability to form stable hydrogen bonds and metal complexes, making them valuable in drug design. A study published in Medicinal Chemistry Communications demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity, paving the way for potential therapeutic applications.

In conclusion, 5-Ethyl-4-Methyl-4H-1,2,4-Triazole-3-Sulfonyl Fluoride, with its unique chemical structure and versatile properties, continues to be a focal point in scientific research. Its applications span across multiple disciplines, from materials science to pharmaceuticals, underscoring its importance as a valuable chemical entity. As ongoing studies uncover new potentials for this compound, it is poised to play an even greater role in advancing technological and medical innovations.